(S)-4-Boc-4-azaspiro[2.4]heptane-5-carboxylic Acid
Overview
Description
(S)-4-Boc-4-azaspiro[2.4]heptane-5-carboxylic Acid is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Modification
The compound (S)-4-Boc-4-azaspiro[2.4]heptane-5-carboxylic Acid and its derivatives are primarily used in the synthesis of novel chemical structures. For example, A. Tymtsunik et al. (2012) reported the synthesis of a Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, demonstrating the utility of this compound in creating cyclopropane-modified proline analogues (Tymtsunik et al., 2012). Similarly, B. López et al. (2020) described the enantioselective synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid, highlighting its role in the creation of proline scaffolds used in medicinal chemistry (López et al., 2020).
Biomedical Research
In the field of biomedical research, this compound has been used in the development of new drugs and therapeutic agents. For instance, T. Odagiri et al. (2013) synthesized novel quinoline derivatives using this compound, showing potent antibacterial activity against respiratory pathogens (Odagiri et al., 2013). Moreover, Christophe R. Laroche et al. (2006) explored the use of polyhydroxy 4-azaspiro[2.4]heptane derivatives, including this compound, as inhibitors of glycosidases, providing new avenues in the study of enzyme inhibition (Laroche et al., 2006).
Organic Chemistry and Drug Discovery
In organic chemistry and drug discovery, this compound is used to synthesize diverse molecular structures. Peter Wipf et al. (2004) described the creation of heterocyclic 5-azaspiro[2.4]heptanes, demonstrating its role in the generation of novel compounds for drug discovery (Wipf et al., 2004).
Properties
IUPAC Name |
4-[(2-methylpropan-2-yl)oxycarbonyl]-4-azaspiro[2.4]heptane-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-8(9(14)15)4-5-12(13)6-7-12/h8H,4-7H2,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXXIDOHJYDGJJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CCC12CC2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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